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Compound of Interest

Compound Name: Lanthanum carbonate hydrate

Cat. No.: B1199162 Get Quote

An In-depth Examination of its Physicochemical Properties, Safety, and Applications

This technical guide provides a comprehensive overview of lanthanum carbonate hydrate, a

compound of significant interest in both clinical applications and environmental remediation.

This document is intended for researchers, scientists, and drug development professionals,

offering detailed information on its chemical identity, safety protocols, and established

experimental applications.

Chemical Identification and Physicochemical
Properties
Lanthanum carbonate hydrate is an inorganic salt with the general chemical formula

La₂(CO₃)₃·xH₂O. The degree of hydration can vary. It is a white or off-white solid that is

practically insoluble in water.
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Property Value Reference

CAS Number 54451-24-0 [1][2][3][4]

Molecular Formula La₂(CO₃)₃·xH₂O [2][3][4]

Molecular Weight
457.84 g/mol (anhydrous

basis)
[1][2][3]

Appearance White crystalline powder [2]

EC Number 209-599-5 [3]

MDL Number MFCD00149757 [2][3]

Safety Data Sheet Summary
Lanthanum carbonate hydrate is considered a hazardous substance and should be handled

with appropriate precautions in a laboratory or industrial setting.
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Hazard Category Description Precautionary Measures

Eye Irritation
Causes serious eye irritation.

[5][6]

Wear safety glasses or

chemical goggles. In case of

contact, rinse cautiously with

water for several minutes.[5][6]

Skin Irritation Causes skin irritation.[5][6]

Wear protective gloves and

clothing. Wash with soap and

water after handling.

Respiratory Irritation
May cause respiratory

irritation.[5][6]

Avoid breathing dust. Use in a

well-ventilated area or with

respiratory protection.[5][6]

Ingestion
Accidental ingestion may be

harmful to health.

Do not eat, drink, or smoke

when handling. Seek medical

attention if ingested.

Fire Hazard Non-combustible.
Not considered a significant

fire risk.

Storage

Store in a tightly closed

container in a dry and cool

place.

Keep away from incompatible

materials.

Clinical Applications: Management of
Hyperphosphatemia
Lanthanum carbonate is widely recognized for its role as a phosphate binder in the treatment of

hyperphosphatemia, a condition characterized by elevated phosphate levels, commonly seen

in patients with chronic kidney disease (CKD) on dialysis. The branded drug, Fosrenol®,

utilizes lanthanum carbonate for this indication.

Mechanism of Action
The primary mechanism of action involves the dissociation of lanthanum carbonate in the acidic

environment of the upper gastrointestinal tract. The released lanthanum ions (La³⁺) then bind

to dietary phosphate, forming insoluble lanthanum phosphate complexes that are subsequently
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excreted in the feces. This process effectively reduces the absorption of phosphate from the

gut into the bloodstream.
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Mechanism of Action of Lanthanum Carbonate in Hyperphosphatemia.

Pharmacokinetics
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Lanthanum carbonate has minimal systemic absorption, with an absolute bioavailability of

approximately 0.00127%. The small amount that is absorbed is highly bound to plasma

proteins and is primarily eliminated through biliary excretion.

Clinical Efficacy Data
Clinical studies have demonstrated the effectiveness of lanthanum carbonate in controlling

serum phosphate levels in patients with end-stage renal disease.

Study Parameter Result

Patient Population
Continuous Ambulatory Peritoneal Dialysis

(CAPD) patients with hyperphosphatemia

Primary Endpoint Reduction in serum phosphate to < 6 mg/dL

Outcome
78.6% of subjects achieved the target serum

phosphate level.

Secondary Outcomes
Significant reduction in the Calcium x Phosphate

(Ca x P) product.

Reported Side Effects Mild nausea in one patient.

Environmental Applications: Phosphate
Remediation
Beyond its clinical use, lanthanum carbonate is an effective adsorbent for the removal of

phosphate from aqueous environments, addressing the issue of eutrophication in water bodies.

Adsorption Kinetics and Capacity
Studies have shown that lanthanum carbonate can efficiently remove phosphate from water.

The adsorption process is influenced by factors such as pH, adsorbent dosage, and the

presence of other ions.
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Adsorption Parameter Value Conditions

Maximum Adsorption Capacity 106.6 mg/g pH 2.9

Adsorption Kinetics
Follows a pseudo-second-

order model
-

Adsorption Isotherm
Conforms to the Langmuir

model
-

The mechanism of phosphate removal in environmental applications involves ligand exchange,

where carbonate ions on the surface of lanthanum carbonate are replaced by phosphate ions,

forming a stable lanthanum phosphate precipitate.

Experimental Protocols
Synthesis of Lanthanum Carbonate Octahydrate
This protocol describes a common method for the laboratory synthesis of lanthanum carbonate

octahydrate.

Solution Preparation

Reaction

Product Isolation

LaCl₃ Solution

Reaction Vessel

NaHCO₃ Solution

Dropwise Addition Constant Stirring

pH < 4.0

Filtration
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Experimental Workflow for Lanthanum Carbonate Synthesis.
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Methodology:

Prepare an aqueous solution of lanthanum chloride (LaCl₃).

Separately, prepare an aqueous solution of sodium bicarbonate (NaHCO₃).

While stirring the lanthanum chloride solution, add the sodium bicarbonate solution dropwise.

Monitor and maintain the pH of the reaction mixture below 4.0 to minimize the formation of

lanthanum carbonate hydroxide.

After the addition is complete, continue stirring for a designated period.

Collect the resulting precipitate by filtration.

Wash the precipitate with deionized water to remove any soluble impurities.

Dry the product under controlled conditions to obtain lanthanum carbonate octahydrate.

Characterization Techniques
A variety of analytical methods are employed to confirm the identity and purity of the

synthesized lanthanum carbonate hydrate.

Powder X-ray Diffraction (PXRD): To determine the crystalline structure and phase purity.

Thermogravimetric Analysis (TGA): To determine the water of hydration and thermal stability.

Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic vibrational

bands of carbonate and water molecules.

Elemental Analysis: To confirm the elemental composition (La, C, H).

Conclusion
Lanthanum carbonate hydrate is a versatile compound with critical applications in both

medicine and environmental science. Its efficacy as a phosphate binder has made it an

important therapeutic agent for managing hyperphosphatemia in patients with chronic kidney

disease. Furthermore, its high affinity for phosphate presents a promising solution for water
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remediation. A thorough understanding of its physicochemical properties, safety, and

experimental protocols is essential for researchers and developers working with this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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